Ethyl 1-(2-chlorophenyl)-4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(4-chloroanilino)-2-oxoethoxy]-1-(2-chlorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H17Cl2N3O5/c1-2-30-21(29)20-17(31-12-18(27)24-14-9-7-13(22)8-10-14)11-19(28)26(25-20)16-6-4-3-5-15(16)23/h3-11H,2,12H2,1H3,(H,24,27)
• InChI Key: SQOWWQMYPOUUHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)Cl)C3=CC=CC=C3Cl
• Molecular Formula: C21H17Cl2N3O5
• Molecular Weight: 462.3 g/mol

Description

Ethyl 1-(2-chlorophenyl)-4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H17Cl2N3O5 and its molecular weight is 462.28. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-(2-chlorophenyl)-4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-(2-chlorophenyl)-4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study on the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation demonstrated an efficient and highly regioselective methodology, significantly reducing reaction times and supporting the structure with crystallographic data (Machado et al., 2011).

• Research on new quinazolines as potential antimicrobial agents provided insights into the synthesis and characterization of compounds with similar complex structures, highlighting their potential utility in developing new antimicrobial solutions (Desai et al., 2007).

• An unusual protocol for synthesizing ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate included crystal and molecular structure analysis, highlighting the importance of molecular interactions in the structural stability of these compounds (Achutha et al., 2017).

Potential Applications

• Novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors were synthesized for evaluating their in vitro anticancer activity against colon HCT-116 human cancer cell line, indicating the potential therapeutic applications of these compounds (Abdel-Motaal et al., 2020).

• The synthesis and pharmacological screening of pyrazolo[3,4-c]pyridazine derivatives were conducted to study the effects of novel compounds on the central nervous system, suggesting the relevance of structural variations for pharmacological properties (Zabska et al., 1998).